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Compound of Interest

Compound Name: TRAP-7

Cat. No.: B130608 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Transient Receptor Potential Melastatin 7 (TRPM7) is a unique bifunctional protein, acting as

both a Ca2+ and Mg2+ permeable ion channel and a serine/threonine kinase.[1][2] It is

ubiquitously expressed and plays a crucial role in various fundamental cellular processes.[1]

Accumulating evidence highlights the aberrant expression and activity of TRPM7 in a multitude

of human cancers, implicating it as a significant player in tumorigenesis and progression.[1][3]

Its involvement in cancer cell survival, proliferation, migration, and invasion makes it a

promising molecular biomarker and a potential therapeutic target. These application notes

provide an overview of TRPM7's function in cancer and detailed protocols for its investigation.

TRPM7's Role in Cancer:

TRPM7 is overexpressed in several cancer types, including breast, bladder, pancreatic, and

lung cancer, where its elevated expression often correlates with poor prognosis. The channel-

kinase activity of TRPM7 contributes to multiple hallmarks of cancer:

Proliferation and Cell Cycle Progression: TRPM7-mediated Ca2+ influx is considered a key

mechanism in regulating the cell cycle and promoting cancer cell proliferation. Knockdown of

TRPM7 has been shown to reduce the growth of various cancer cell lines.
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Migration and Invasion: The kinase domain of TRPM7 is critically involved in cell migration

and invasion. It regulates Mg2+-dependent cell migration in pancreatic adenocarcinoma and

is required for migration in breast and lung carcinoma.

Epithelial-Mesenchymal Transition (EMT) and Metastasis: TRPM7 is implicated in EMT, a

key process in cancer metastasis. Studies using mouse xenograft models have

demonstrated that TRPM7 is essential for tumor growth and metastasis.

Apoptosis: TRPM7 has been shown to have anti-apoptotic functions in some cancer

contexts.

Key Signaling Pathways Involving TRPM7 in Cancer
TRPM7 influences several critical signaling pathways that drive cancer progression. Its kinase

domain can phosphorylate various downstream targets, while its channel activity modulates

intracellular cation concentrations, impacting signaling cascades.

Diagram: TRPM7 Signaling Pathways in Cancer
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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